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Compound of Interest

Compound Name: Oveporexton

Cat. No.: B15617484

As an orally active and selective orexin receptor 2 (OX2R) agonist, Oveporexton (also known
as TAK-861) is a potent research compound requiring careful handling to ensure personnel
safety and experimental integrity.[1] This guide provides essential safety and logistical
information for researchers, scientists, and drug development professionals working with this
compound.

Chemical and Physical Properties

A clear understanding of Oveporexton's properties is fundamental to its safe handling. The
following table summarizes key quantitative data.
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Property Value Reference

N-[(2S,3R)-2-[[3-(3,5-
difluorophenyl)-2-
fluorophenylimethyl]-4,4-

IUPAC Name _ Phenijmetnyl] [2]
difluoro-1-(2-hydroxy-2-
methylpropanoyl)pyrrolidin-3-

yllethanesulfonamide

Synonyms TAK-861 [1][3]
CAS Number 2460722-04-5 [1][2]
Molecular Formula C23H25F5N204S [2][3]
Molar Mass 520.52 g/mol [2]

ECso (for OX2R) 2.5nM [1114]

Personal Protective Equipment (PPE)

Due to the potent biological activity of Oveporexton and its common dissolution in solvents like
Dimethyl Sulfoxide (DMSO), a comprehensive PPE strategy is mandatory to prevent accidental
exposure.
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Specification and
PPE Category Item .
Rationale

Inner Glove: Standard nitrile
glove.Outer Glove: Chemical-
resistant glove (e.g., butyl
rubber or thick neoprene).
Hand Protection Double-layered gloves DMSO readily penetrates
standard nitrile gloves; a
robust outer layer is critical to
prevent skin absorption of the

compound.[4][5]

Provides a full seal around the
eyes to protect against

Eye Protection Safety Goggles splashes of liquids or fine
powders. Standard safety

glasses are insufficient.

A buttoned lab coat protects
Body Protection Laboratory Coat skin and personal clothing

from contamination.

Recommended when handling
the powdered form of the
) ) ) ) compound outside of a
Respiratory Protection N95 Respirator or equivalent - )
certified chemical fume hood to
prevent inhalation of fine

particles.

Operational Plans: Handling and Experimental
Protocols

Adherence to standardized procedures is critical for both safety and experimental
reproducibility. The following protocols outline the step-by-step guidance for handling
Oveporexton from receipt to use.

Receiving and Storage Protocol
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 Verification: Upon receipt, verify the container label matches the order details (Compound
Name, CAS number, quantity).

 Inspection: Inspect the container for any signs of damage or leakage. If compromised, do not
open and consult your institution's Environmental Health & Safety (EHS) office.

o Storage: Store the compound in its original, tightly sealed container.
o Short-term (days to weeks): Store at 0-4°C in a dry, dark location.[6]
o Long-term (months to years): Store at -20°C or -80°C for maximum stability.[1][6]

 Inventory: Log the compound into the laboratory's chemical inventory system, noting the date
of receipt, quantity, and storage location.

Experimental Workflow: Preparation of a DMSO Stock
Solution

This workflow details the preparation of a 10 mM stock solution in DMSO, a common procedure
for in vitro assays.[1]
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Preparation Phase
Don appropriate PPE
(Lab coat, goggles, double gloves)

\/
[ Prepare clean, dry workspace
( )

Preferably in a chemical fume hood

\4

Allow Oveporexton vial to
reach room temperature before opening

Weighing Phase
M

Tare analytical balance with
an appropriate weigh boat

\/
[ Carefully weigh the target j
a r

mount of Oveporexton powde

\
(Record the exact mass)

Solubiliza{;on Phase

Transfer the weighed powder
to a sterile, labeled microcentrifuge tube

Y

Add the calculated volume of
high-purity DMSO to the tube

\4

Vortex gently until the
solid is completely dissolved

(Visually inspect for clarity)

Storagir Phase

Aliquot the stock solution into
smaller, single-use volumes

\4

Store aliquots at -20°C or -80°C
in a clearly marked container

Click to download full resolution via product page

Caption: Workflow for preparing an Oveporexton stock solution.
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Mechanism of Action: OX2R Agonism

Oveporexton is a selective agonist for the orexin receptor 2 (OX2R).[1] Its mechanism of
action is central to its therapeutic potential for treating narcolepsy by promoting wakefulness.[2]

[6]

Oveporexton

(TAK-861)

Binds and Activates
Orexin Receptor 2
(OX2R)

ocated on

Target Neuron Membrane
' ' ' Depolarization

nitiates Signaling Cascade

Increased
Wakefulness

Click to download full resolution via product page

Caption: Simplified signaling pathway of Oveporexton.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and accidental exposure. As
a potent, biologically active molecule, Oveporexton and materials contaminated with it should

be treated as chemical waste.
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Waste Stream

Collection and Disposal Procedure

Unused Solid Compound

Collect in its original container or a clearly
labeled, sealed waste container. Do not mix with
other waste. Arrange for pickup by your
institution's certified hazardous waste disposal

service.

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a dedicated, sealed, and clearly
labeled solid waste container. The label should
read: "Oveporexton Contaminated Solid Waste".
Dispose of through the institutional chemical

waste program.

Aqueous Solutions

Collect in a sealed, labeled liquid waste
container. The label should specify "Aqueous
waste with Oveporexton". Do not pour down the
drain. Dispose of through the institutional

chemical waste program.

DMSO Solutions

Collect in a dedicated, sealed, and labeled liquid
waste container appropriate for organic
solvents. The label must read: "DMSO waste
with Oveporexton”. Dispose of through the

institutional chemical waste program.[7][8]

Empty Compound Vials

Once completely empty, deface the original
label to prevent misuse. Dispose of as non-
hazardous laboratory glass waste, unless
institutional policy requires it to be treated as

chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oveporexton]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617484#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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